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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158 Get Quote

This technical guide provides a comprehensive overview of the safety and handling

characteristics of PARAPLAST PLUS, a tissue infiltration and embedding medium. The

information is compiled from various safety data sheets (SDS) to assist researchers, scientists,

and drug development professionals in its safe application.

Composition and Physical Properties
PARAPLAST PLUS is a solid, white, translucent waxy pellet with a paraffin odor.[1][2] It is

primarily composed of paraffin wax, with minor additions of other polymers. The precise

composition can vary slightly, but it generally consists of over 98% paraffin.[3]

Table 1: Chemical Composition of PARAPLAST PLUS

Component CAS Number Weight %

Paraffin 8002-74-2 > 98%

Polyisobutylene 9003-27-4 < 1%

Dimethyl sulfoxide (DMSO) 67-68-5 < 1%

Source: SPI Supplies MSDS[3]

Table 2: Physical and Chemical Properties of PARAPLAST PLUS
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Property Value Method

Physical State Solid -

Color White -

Odor Paraffin -

Melting Point 132 °F (56 °C) -

Boiling Point No data available -

Flash Point 390 °F (199 °C) Closed Cup

Auto-ignition Point
473 °F (245 °C) (for 100%

paraffin)
-

Density ≥ 0.8 g/cm³ -

Solubility No data available -

Source: NextSDS, Ted Pella, Inc. SDS[1][2]

Hazard Identification and Ratings
PARAPLAST PLUS is not classified as a hazardous substance or mixture according to the

Globally Harmonized System (GHS).[2] It has a signal word of "no signal word".[1] However,

contact with the molten product can cause thermal burns, and vapors or fumes from the molten

material may cause eye and respiratory tract irritation.[2]

Table 3: Hazard Ratings for PARAPLAST PLUS

Rating System Health Fire Reactivity

NFPA 0 1 0

HMIS® 0 1 0

(0=least, 1=Slight, 2=Moderate, 3=High, 4=Extreme) Source: Ted Pella, Inc. SDS[2]
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Toxicological Data
The acute toxicity of PARAPLAST PLUS is considered low.[3] The primary health concerns are

related to irritation from fumes of the heated product and thermal burns from the molten form.

Experimental Protocols:

While detailed experimental protocols are not provided in the safety data sheets, some

information on toxicological testing is available:

Eye Irritation: A study on a similar material involved applying a 100 mg dose to a rabbit eye

for 24 hours, which resulted in mild irritation.[3]

Skin Irritation: A 500 mg dose of paraffin applied to rabbit skin for 24 hours caused mild

irritation.[3]

Skin Sensitization: Tests on laboratory animals and humans have shown that the wax

component is non-sensitizing.[2] Dimethyl sulfoxide, a minor component, was negative in

Buehler tests for skin sensitization.[2]

Table 4: Summary of Toxicological Data

Test Species Dose Exposure Result

Eye Irritation

(Paraffin)
Rabbit 100 mg 24 hours Mild irritation

Skin Irritation

(Paraffin)
Rabbit 500 mg 24 hours Mild irritation

Chronic

Toxicity/Carcinog

enicity (Paraffin)

Rat
120 mg/kg

(implanted)
-

Tumors of the

bladder, lungs,

and thorax

Chronic

Toxicity/Carcinog

enicity (Paraffin)

Mouse
480-660 mg/kg

(implanted)
-

Tumors of the

bladder, lungs,

and thorax

Source: SPI Supplies MSDS[3]
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It is important to note that the carcinogenic effects observed in rats and mice were from

implanted paraffin, a route of exposure not typical in laboratory settings for this product.[3]

Exposure Controls and Personal Protection
To minimize exposure and ensure safe handling of PARAPLAST PLUS, appropriate personal

protective equipment (PPE) should be used, especially when handling the molten product.

Recommended Personal Protective Equipment

Hand Protection
(Protective gloves)

Eye Protection
(Safety glasses)

Skin and Body Protection
(Wear suitable protective clothing)

Respiratory Protection
(In case of insufficient ventilation,

wear suitable respiratory equipment)

Handling PARAPLAST PLUS

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) for handling PARAPLAST PLUS.

First Aid Measures
In case of exposure to PARAPLAST PLUS, the following first aid measures should be taken.

First Aid for PARAPLAST PLUS Exposure

Inhalation:
Remove person to fresh air and keep comfortable for breathing.

Skin Contact:
Wash skin with plenty of water.

Eye Contact:
Rinse eyes with water as a precaution.

Ingestion:
Call a poison center or a doctor if you feel unwell.

Exposure Event

Click to download full resolution via product page

First aid procedures for different routes of exposure to PARAPLAST PLUS.
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Fire Fighting Measures
PARAPLAST PLUS is not classified as flammable but will burn under fire conditions.[2]

Table 5: Fire Fighting Information

Parameter Value

Flash Point 390 °F (199 °C)

Auto-ignition Point 473 °F (245 °C) (for 100% paraffin)

Suitable Extinguishing Media
Water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide

Hazardous Combustion Products
Carbon monoxide, carbon dioxide, oxides of

sulfur, wax fumes, and smoke

Source: Ted Pella, Inc. SDS[2]

Fire Fighting Actions

Fire Involving PARAPLAST PLUS

Use Suitable Extinguishing Media:
- Water spray

- Alcohol-resistant foam
- Dry chemical

- Carbon dioxide

Wear Protective Equipment:
- Self-contained breathing apparatus

- Full protective clothing
Cool fire-exposed containers with water spray.

Click to download full resolution via product page

Logical workflow for responding to a fire involving PARAPLAST PLUS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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